2H-1,4-Benzoxazine, 4-(3-bromopropyl)-3,4-dihydro-

• CAS No.: 515861-33-3
• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol
• IUPAC Name: 4-(3-bromopropyl)-2,3-dihydro-1,4-benzoxazine
• InChI: InChI=1S/C11H14BrNO/c12-6-3-7-13-8-9-14-11-5-2-1-4-10(11)13/h1-2,4-5H,3,6-9H2
• InChI Key: JMPGNDCSFIQLFS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2N1CCCBr

Description

2H-1,4-Benzoxazine, 4-(3-bromopropyl)-3,4-dihydro- is a useful research compound. Its molecular formula is C11H14BrNO and its molecular weight is 256.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3,4-dihydro-2H-benzo[b][1,4]oxazine (3.0 g, 1 eq, 22.2 mmol), 1,3-dibromopropane (22.5 ml, 10 eq, 222 mmol) and anhydrous sodium carbonate (7.05 g, 3 eq, 66.6 mmol) in dry DMF (200 ml) was heated at 70° C. for 16 h. The reaction mixture was diluted with ethyl acetate and washed with water and brine. The residue was chromatographed using ethyl acetate and hexane to yield the title compounds as liquid mass (2.6 g, 47%).